Cas no 2171342-15-5 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid
• CAS No: 2171342-15-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6448101
• PubChem ID: 165564455
• Update Time: 2025-08-05

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid
• 2171342-15-5
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}butanoic acid
• EN300-1548680

• Inchi： 1S/C24H26N2O6/c1-15(12-21(27)28)25-22(29)24(10-11-31-14-24)26-23(30)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t15-,24?/m1/s1
• InChI Key： QICSIEFUJAEDJM-GZAIGYLVSA-N
• SMILES： O1CCC(C(N[C@H](C)CC(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid

Compound CAS No. 2171342-15-5: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic Acid

The compound with CAS No. 2171342-15-5, named (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid, is a highly specialized molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamido functionality, and a butanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its utility in advanced chemical synthesis and drug design.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) derivatives in the development of bioactive molecules. The Fmoc group is not only used as a protecting group but also as a versatile building block for constructing complex molecules with desired pharmacokinetic properties. In the case of this compound, the Fmoc group is attached to an oxolane ring, which further enhances the molecule's stability and bioavailability. The oxolane ring serves as a cyclic ether structure that can influence the molecule's solubility and permeability, making it an attractive candidate for drug delivery systems.

The formamido functionality in this compound plays a crucial role in its reactivity and selectivity. Formamide groups are known for their ability to participate in various chemical transformations, including amidation and acylation reactions. This makes the compound highly versatile in synthetic chemistry applications. Furthermore, the butanoic acid moiety at the core of the molecule contributes to its acidic properties, which can be exploited in designing drugs with specific pH-dependent release profiles.

Recent advancements in medicinal chemistry have emphasized the importance of stereochemistry in drug design. The (3R) configuration of this compound ensures that it exhibits optimal pharmacological activity by minimizing off-target effects and enhancing binding affinity to its intended biological targets. Stereoisomers like this one are critical in developing drugs with high efficacy and reduced side effects.

In terms of applications, this compound has shown promise in peptide synthesis, where its Fmoc group facilitates efficient coupling reactions. Additionally, its unique structure makes it a valuable intermediate in the synthesis of more complex biomolecules, such as peptides and proteins. Researchers have also explored its potential as a precursor for developing novel antibiotics and anticancer agents.

Recent studies have demonstrated that compounds with similar structures to CAS No. 2171342-15-5 can modulate key biological pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, the Fmoc group has been shown to enhance the stability of peptide-based drugs, enabling them to reach their target sites without degradation. This property is particularly advantageous in designing drugs that require prolonged action or targeted delivery.

The synthesis of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Advanced techniques such as stereoselective synthesis and protecting group strategies are employed to ensure high yields and purity. The development of efficient synthetic routes for such complex molecules continues to be an active area of research.

In conclusion, CAS No. 2171342-15-5 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, incorporating an Fmoc group, oxolane ring, formamido functionality, and butanoic acid moiety, positions it as a valuable tool in modern medicinal chemistry. With ongoing research into its applications and properties, this compound is poised to make meaningful contributions to the advancement of therapeutic agents.